Cas no 175277-99-3 (2-chloro-4-fluorobenzene-1-thiol)

• Product Name: 2-chloro-4-fluorobenzene-1-thiol
• CAS No: 175277-99-3
• MF: C₆H₄ClFS
• MW: 162.612362861633
• MDL: MFCD00052936
• CID: 92160
• PubChem ID: 519446
• Update Time: 2025-04-18

2-chloro-4-fluorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-FLUOROTHIOPHENOL
• 2-Chloro-4-fluorobenzenethiol
• 2-CHLORO-4-FLUOROBENZENE-1-THIOL
• 2-Chloro-4-flurothiophenol
• 2-Chloro-4-fluorobenzenethiol, 2-Chloro-4-fluorophenyl mercaptan
• 2-Chloro-4-fluorothiophenol97%
• 2-Chloro-4-fluorothiophenol 97%
• Benzenethiol, 2-chloro-4-fluoro-
• EN300-673711
• A812036
• DTXSID30334027
• FT-0611775
• 2-Chloro-4-fluorobenzenethiol #
• 4-fluoro-2-chloro-benzenethiol
• PS-8750
• MFCD00052936
• 2-chloro-4-fluoro-benzenethiol
• 175277-99-3
• AKOS006230765
• 2-chloro-4-fluoro-thiophenol
• CS-0037011
• Benzenethiol,2-chloro-4-fluoro-
• SCHEMBL419484
• DB-044196
• 2-chloro-4-fluorobenzene-1-thiol

• MDL： MFCD00052936
• Inchi： 1S/C6H4ClFS/c7-5-3-4(8)1-2-6(5)9/h1-3,9H
• InChI Key： KUAPPJSILOMQPC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S)F
• BRN： 8478226

Computed Properties

• Exact Mass: 161.97100
• Monoisotopic Mass: 161.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.8
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.375
• Boiling Point: 72 °C
• Flash Point: 86-88°C/15mm
• Refractive Index: 1.567
• PSA: 38.80000
• LogP: 2.76780
• Sensitiveness: Stench
• Solubility: Not determined

2-chloro-4-fluorobenzene-1-thiol Security Information

• Hazard Statement： Irritant/Stench
• Hazard Category Code： 20/21/22-36/37/38-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26-36/37/39-45
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT, STENCH
• Storage Condition：(BD72961)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols